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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine ethyl ester

Cat. No.: B167268 Get Quote

This guide provides a comprehensive overview of the chemical properties, synthesis, and

biological significance of N-Acetyl-L-tyrosine ethyl ester, a derivative of the amino acid L-

tyrosine. The information is intended for researchers, scientists, and professionals in the field of

drug development and biochemical research.

Core Molecular Data
N-Acetyl-L-tyrosine ethyl ester is available in both anhydrous and monohydrate forms. The

key molecular details are summarized below.

Property Anhydrous Monohydrate

Molecular Formula C13H17NO4[1][2]
C13H19NO5 or C13H17NO4 ·

H2O[3][4][5]

Molecular Weight 251.28 g/mol [1][2] 269.29 g/mol [3][4][5]

IUPAC Name
ethyl (2S)-2-acetamido-3-(4-

hydroxyphenyl)propanoate[1]

ethyl (2S)-2-acetamido-3-(4-

hydroxyphenyl)propanoate;hyd

rate[5]

CAS Number 840-97-1[1] 36546-50-6[3]

Synonyms
Ac-Tyr-OEt, Ethyl N-acetyl-L-

tyrosinate, ATEE[1]
Ac-Tyr-OEt.H2O[5]
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Experimental Protocols
Detailed methodologies for the synthesis of N-Acetyl-L-tyrosine ethyl ester and its derivatives

are crucial for research and development.

A patented method for the preparation of N-Acetyl-L-tyrosine ethyl ester monohydrate

involves a two-step process: acylation followed by esterification and crystallization.[6]

Step 1: Acylation of L-tyrosine

Under vacuum conditions (-0.01MPa to -0.06MPa), dissolve L-tyrosine in an alkaline

aqueous medium.

Introduce acetic anhydride (with a weight ratio of tyrosine to acetic anhydride between 1:1.1

and 1:2.3) to initiate the acylation reaction.

Maintain the reaction temperature between 20°C and 80°C for a duration of 30 to 60

minutes.

Following the acylation, add a mineral acid to the solution.

Step 2: Esterification and Crystallization

Introduce an alcohol to the solution from Step 1 to begin the esterification process.

Control the reaction temperature for esterification between 60°C and 100°C for 2 to 5 hours.

After the reaction, cool the solution to facilitate the crystallization of N-acetyl-L-tyrosine
ethyl ester monohydrate.

This protocol outlines the synthesis of an amide derivative from the ethyl ester form.[7]

Weigh 2.0 g of N-Acetyl-L-tyrosine ethyl ester and place it into a 250 mL round-bottom

flask.

Measure 100 mL of 70% aqueous ethylamine solution using a volumetric flask and add it to

the round-bottom flask.
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Stir the resulting mixture for two days. During this period, N-Acetyl-L-tyrosine ethyl ester
reacts with ethylamine to form N-Acetyltyrosine-N-ethyl amide.

The crude product can be purified by recrystallization to separate the desired N-

Acetyltyrosine-N-ethyl amide.

Biological Significance and Metabolic Pathway
N-acetyl-L-tyrosine (NALT), a related compound, serves as a more soluble precursor to L-

tyrosine. In the body, N-Acetyl-L-tyrosine ethyl ester is expected to be hydrolyzed to N-

acetyl-L-tyrosine and ethanol, with the former being subsequently deacetylated in the liver to

yield L-tyrosine.[8] L-tyrosine is a critical precursor for the synthesis of several key

catecholamine neurotransmitters, including dopamine, norepinephrine, and epinephrine, which

are vital for regulating mood, cognition, and the stress response.[8]
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Metabolic pathway of N-Acetyl-L-tyrosine ethyl ester to catecholamines.

Synthesis Workflow
The general workflow for the synthesis of N-Acetyl-L-tyrosine ethyl ester monohydrate can

be visualized as a series of sequential steps, from the initial reaction to the final product

isolation.
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General workflow for the synthesis of N-Acetyl-L-tyrosine ethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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